Cas no 1706437-37-7 (6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine)

6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine is a fluorinated and iodinated benzotriazole derivative with potential applications in pharmaceutical and material science research. Its unique structure, featuring both fluoro and iodo substituents, enhances its reactivity and binding properties, making it a valuable intermediate in synthetic chemistry. The amine group at the 5-position offers further functionalization opportunities, while the benzotriazole core contributes to stability and versatility in various reactions. This compound is particularly useful in the development of bioactive molecules, catalysts, or advanced materials, where precise halogen and amine interactions are critical. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways.

6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine structure

1706437-37-7 structure

Product Name:6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine

CAS No:1706437-37-7

MF:C₁₂H₈FIN₄

MW:354.121597290039

CID:5161686

Update Time:2025-06-11

6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

- 6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine
- Inchi： 1S/C12H8FIN4/c13-9-5-11-12(6-10(9)15)17-18(16-11)8-3-1-2-7(14)4-8/h1-6H,15H2
- InChI Key： QLXRWBHBZWPVJD-UHFFFAOYSA-N
- SMILES： N1=C2C=C(F)C(N)=CC2=NN1C1=CC=CC(I)=C1

6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM507974-1g	6-Fluoro-2-(3-iodophenyl)-2H-benzo[d][1,2,3]triazol-5-amine	1706437-37-7	97%	1g	$***	2023-03-31

6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine

Recent Advances in the Study of 6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine (CAS: 1706437-37-7)

The compound 6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine (CAS: 1706437-37-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel therapeutic agents. Its benzotriazole core, coupled with the fluoro and iodo substituents, provides a robust platform for further chemical modifications. Researchers have successfully synthesized derivatives of this compound, exploring their efficacy in targeting specific biological pathways, particularly those involved in cancer and inflammatory diseases.

One of the key findings from recent research is the compound's ability to inhibit certain kinase enzymes, which are often overactive in various cancers. In vitro studies have demonstrated promising results, with the compound showing selective inhibition of cancer cell proliferation while exhibiting minimal toxicity to normal cells. These findings suggest that 6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine could serve as a lead compound for the development of targeted cancer therapies.

In addition to its anticancer potential, the compound has also been investigated for its anti-inflammatory properties. Preliminary data indicate that it can modulate the activity of key inflammatory mediators, such as cytokines and chemokines, making it a candidate for the treatment of chronic inflammatory conditions. Further studies are underway to elucidate the precise mechanisms of action and to optimize the compound's pharmacokinetic properties.

The synthesis of 6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine has been refined in recent years, with researchers developing more efficient and scalable methods. These advancements have facilitated the production of larger quantities of the compound, enabling more extensive biological testing and preclinical evaluations. The improved synthesis routes also allow for the introduction of various functional groups, enhancing the compound's versatility in drug design.

Despite the promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of 6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, the latest research on 6-Fluoro-2-(3-iodo-phenyl)-2H-benzotriazol-5-ylamine (CAS: 1706437-37-7) highlights its potential as a multifunctional compound with applications in oncology and inflammation. Continued exploration of its biological activities and optimization of its chemical properties will be crucial in translating these findings into clinically relevant therapies. This compound represents an exciting avenue for future research in the chemical biology and pharmaceutical sciences.